Cas no 100108-75-6 (L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-[(3-nitro-2-pyridinyl)dithio]-,2,5-dioxo-1-pyrrolidinyl ester)

• Product Name: L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-[(3-nitro-2-pyridinyl)dithio]-,2,5-dioxo-1-pyrrolidinyl ester
• CAS No: 100108-75-6
• MF: C₁₇H₂₀N₄O₈S₂
• MW: 472.492701530457
• CID: 198394
• PubChem ID: 127482
• Update Time: 2025-04-19

L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-[(3-nitro-2-pyridinyl)dithio]-,2,5-dioxo-1-pyrrolidinyl ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-[(3-nitro-2-pyridinyl)dithio]-,2,5-dioxo-1-pyrrolidinyl ester
• 2,5-Dioxo-1-pyrrolidinyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-3 -[(3-nitro-2-pyridinyl)disulfanyl]-L-alaninate
• tert-butyloxycarbonyl-(S-(3-nitro-2-pyridinesulfenyl))cysteine-N-hydroxysuccinimide
• 2,5-dioxopyrrolidin-1-yl N-(tert-butoxycarbonyl)-3-[(3-nitropyridin-2-yl)disulfanyl]-L-alaninate
• Boc-cys(npys)-nhs
• 100108-75-6
• DTXSID30905211
• 2,5-Dioxopyrrolidin-1-yl N-[tert-butoxy(hydroxy)methylidene]-3-[(3-nitropyridin-2-yl)disulfanyl]alaninate
• (2,5-dioxopyrrolidin-1-yl) (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[(3-nitropyridin-2-yl)disulfanyl]propanoate

• Inchi： 1S/C17H20N4O8S2/c1-17(2,3)28-16(25)19-10(15(24)29-20-12(22)6-7-13(20)23)9-30-31-14-11(21(26)27)5-4-8-18-14/h4-5,8,10H,6-7,9H2,1-3H3,(H,19,25)/t10-/m0/s1
• InChI Key： DDBQOWBWRJCDEQ-JTQLQIEISA-N
• SMILES： S(C[C@@H](C(=O)ON1C(CCC1=O)=O)NC(=O)OC(C)(C)C)SC1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 472.0724
• Monoisotopic Mass: 472.07225596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 211Ų

Experimental Properties

• PSA: 158.04